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Compound of Interest

Compound Name: 2-Cyanobutanoic acid

Cat. No.: B1347372

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
2-Cyanobutanoic acid. It is intended for informational purposes and should not be considered
a substitute for a comprehensive Safety Data Sheet (SDS) from a certified supplier. Users
should always consult the most current SDS for this compound before handling.

Introduction

2-Cyanobutanoic acid (CAS No. 51789-75-4) is an organic compound featuring both a
carboxylic acid and a nitrile functional group.[1] This bifunctionality makes it a valuable
intermediate in the synthesis of various pharmaceutical and agricultural compounds.[1]
Understanding its safety profile and proper handling procedures is crucial for researchers and
professionals working with this chemical.

Hazard Identification and Classification

Based on available data, 2-Cyanobutanoic acid is classified as a hazardous substance. The
primary hazards are associated with its irritant properties.

GHS Classification (Anticipated, based on similar compounds):
e Skin Irritation

o Serious Eye Irritation
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e May cause respiratory irritation
Signal Word: Warning

Hazard Statements:

o Causes skin irritation.

o Causes serious eye irritation.

e May cause respiratory irritation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Cyanobutanoic acid is presented
in the table below. This data is essential for understanding its behavior under various
experimental conditions.

Property Value

Molecular Formula C5H7NO2

Molecular Weight 113.116 g/mol [2]

CAS Number 51789-75-4[2]

Boiling Point 266.4°C at 760 mmHg|[2]
Flash Point 114.9°C[2]

Density 1.137 g/lcm3[2]

Vapor Pressure 0.0025 mmHg at 25°C[2]
pKa (Predicted) 2.56 £ 0.10[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2-
Cyanobutanoic acid.
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Handling:

Handle in a well-ventilated place.[3]

Wear suitable protective clothing, including gloves and eye/face protection.[3]

Avoid contact with skin and eyes.[3]

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.
Storage:

e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.

¢ Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 2-
Cyanobutanoic acid:

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ) Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.

Use in a well-ventilated area or with local
Respiratory Protection exhaust ventilation. If dust or aerosols are

generated, a respirator may be necessary.

First Aid Measures
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In case of exposure to 2-Cyanobutanoic acid, follow these first aid procedures and seek
medical attention.

Exposure Route First Aid Measures

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If you feel unwell,

seek medical advice.

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, get medical

advice.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice.

Rinse mouth. Call a POISON CENTER or

Ingestion .
doctor if you feel unwell.

Experimental Protocols: General Chemical Safety
Workflow

While specific experimental protocols for 2-Cyanobutanoic acid are not readily available, a

general workflow for handling chemical hazards in a laboratory setting is outlined below. This
logical relationship diagram illustrates the key steps from hazard identification to emergency

response.

Caption: General Chemical Safety and Handling Workflow.

This diagram illustrates a standard workflow for safely managing chemicals in a laboratory
environment, starting with hazard identification and risk assessment, implementing control
measures, and being prepared for emergency response. This systematic approach is essential
when working with compounds like 2-Cyanobutanoic acid where comprehensive, specific
data may be limited.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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